2-(2,4-dichlorophenoxy)-N-[3-methyl-1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)butyl]acetamide

• Molecular Formula: C19H20Cl2N4O2
• Molecular Weight: 407.3 g/mol
• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-[3-methyl-1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)butyl]acetamide
• InChI: InChI=1S/C19H20Cl2N4O2/c1-12(2)9-15(19-24-23-17-5-3-4-8-25(17)19)22-18(26)11-27-16-7-6-13(20)10-14(16)21/h3-8,10,12,15H,9,11H2,1-2H3,(H,22,26)
• InChI Key: PIEMSMLFUQWFCX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(C1=NN=C2N1C=CC=C2)NC(=O)COC3=C(C=C(C=C3)Cl)Cl

Description

2-(2,4-Dichlorophenoxy)-N-[3-methyl-1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)butyl]acetamide is a synthetic small molecule of significant interest in medicinal chemistry and pharmacological research. This compound features a hybrid structure combining a 2,4-dichlorophenoxy acetamide moiety linked to a [1,2,4]triazolo[4,3-a]pyridine heterocycle. The 2,4-dichlorophenoxy group is a common pharmacophore found in various agrochemical and pharmaceutical agents, often contributing to biological activity through molecular interaction with enzyme targets. The [1,2,4]triazolo[4,3-a]pyridine scaffold is a privileged structure in drug discovery, known for its ability to interact with a variety of biological targets, including central nervous system receptors and kinases . This molecular architecture suggests potential for investigating a range of biological pathways. Researchers may explore this compound as a potential modulator of protein kinases, such as those in the RAF/MEK pathway, given the documented interest in heterocyclic compounds for targeted protein degradation and kinase inhibition in oncology research . Its structural features also make it a valuable candidate for probing enzyme function, studying signal transduction mechanisms, or serving as a lead compound in the development of new therapeutic agents. Strictly for Research Use Only. This product is not intended for diagnostic or therapeutic applications.

Preparation Methods

Formation of the Triazolo[4,3-a]Pyridine Core

The triazolopyridine scaffold is synthesized via cyclization reactions. A common approach involves:

• Starting material : 2-Hydrazinylpyridine derivatives.

• Cyclization : Reaction with chloroethynylphosphonates under 5-exo-dig conditions to form the triazole ring.

Example protocol :

• Reagents : 2-Hydrazinylpyridine, chloroethynylphosphonate.

• Conditions : Reflux in anhydrous THF with triethylamine.

• Yield : 70–85%.

Introduction of the 3-Methylbutyl Side Chain

The butylamine side chain is introduced via reductive amination or nucleophilic substitution:

• Reductive amination : Reaction of triazolopyridine with 3-methylbutyraldehyde in the presence of NaBH₃CN.

• Nucleophilic substitution : Using 1-bromo-3-methylbutane and a base (e.g., K₂CO₃) in DMF.

Key data :

Step	Reagents	Conditions	Yield
Cyclization	Chloroethynylphosphonate, Et₃N	THF, reflux, 12h	78%
Alkylation	1-Bromo-3-methylbutane, K₂CO₃	DMF, 80°C, 6h	65%

Synthesis of 2,4-Dichlorophenoxyacetic Acid Derivative

Preparation of 2,4-Dichlorophenoxyacetic Acid

Two methods are prevalent:

• Chlorination of phenoxyacetic acid :

  • Reagents : Cl₂ gas, FeCl₃ catalyst in acetic acid.

  • Conditions : 75°C, 4h.

  • Yield : 92–98%.

• One-step chlorination :

  • Reagents : Hydrochloric acid, H₂O₂ oxidant, FePC catalyst.

  • Conditions : 60°C, 5h.

  • Purity : >99%.

Activation of the Carboxylic Acid

The acid is converted to an acyl chloride or activated ester for amide coupling:

• Acyl chloride : Treatment with SOCl₂ or oxalyl chloride.

• Active ester : Use of HATU or EDCl with HOBt.

Coupling of Intermediate Components

Amide Bond Formation

The final step involves coupling the triazolopyridine-butylamine with the activated 2,4-dichlorophenoxyacetic acid:

Protocol :

• Reagents :

  • Triazolopyridine-butylamine (1 equiv).

  • 2,4-Dichlorophenoxyacetyl chloride (1.2 equiv).

  • Base: Triethylamine or DIPEA (2 equiv).

• Conditions : Anhydrous DCM or THF, 0°C → RT, 12h.

• Workup : Extraction with NaHCO₃, column chromatography (SiO₂, EtOAc/hexane).

• Yield : 58–72%.

Optimization notes :

• Higher yields achieved with HATU/DIPEA in DMF.

• Microwave-assisted coupling reduces reaction time to 1h.

Analytical and Purification Methods

Characterization

• NMR : Key signals include δ 7.89 (d, 2H, Ar-Cl), 4.46 (s, 2H, CH₂CO), 3.83 (s, 3H, OCH₃).

• HPLC : Purity >98% (C18 column, MeCN/H₂O gradient).

Challenges and Solutions

• Regioselectivity : Controlled by steric effects during cyclization.

• Byproducts : Minimized using high-purity acyl chlorides and inert atmospheres.

Comparative Analysis of Methods

Method	Advantages	Limitations
Classical chlorination	High yield (98%)	Requires Cl₂ gas (hazardous)
One-step chlorination	Eco-friendly (H₂O₂ oxidant)	Longer reaction time
HATU coupling	High efficiency	Costly reagents
EDCl/HOBt	Mild conditions	Lower yields (≤70%)

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the triazolopyridine moiety, using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be performed on the acetamide linkage using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: The dichlorophenoxy group can participate in nucleophilic substitution reactions, where the chlorine atoms are replaced by other nucleophiles like amines or thiols.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, potassium permanganate

Reducing Agents: Lithium aluminum hydride, sodium borohydride

Nucleophiles: Amines, thiols

Major Products Formed

Oxidation: Formation of oxidized triazolopyridine derivatives

Reduction: Formation of reduced acetamide derivatives

Substitution: Formation of substituted dichlorophenoxy derivatives

Scientific Research Applications

Antimicrobial Activity

Research indicates that derivatives of 1,2,4-triazoles, which include the triazolo component of this compound, exhibit significant antimicrobial properties. Studies have shown that compounds with similar structures can effectively combat various bacterial strains and fungi. For instance:

• Compounds containing the triazole moiety have demonstrated activity against both Gram-positive and Gram-negative bacteria, including Staphylococcus aureus and Escherichia coli .

Anticancer Potential

The triazolo-pyridine structure is recognized for its anticancer properties. Some studies suggest that compounds featuring this scaffold can inhibit tumor growth by interfering with cellular signaling pathways. In vitro studies have indicated that such compounds can induce apoptosis in cancer cells .

Neuroprotective Effects

There is emerging evidence that triazole derivatives may offer neuroprotective benefits. This is particularly relevant for conditions such as Alzheimer's disease and other neurodegenerative disorders. The mechanism often involves modulation of neurotransmitter systems and reduction of oxidative stress .

Herbicidal Activity

The chlorophenoxy group in the compound is associated with herbicidal properties. Compounds like 2-(2,4-dichlorophenoxy)acetic acid are widely used in agriculture as herbicides. The incorporation of the triazole structure may enhance the efficacy and selectivity of such herbicides against target weeds while minimizing damage to crops .

Insecticidal Properties

Research into related compounds suggests potential insecticidal activity as well. The unique combination of functional groups may disrupt insect hormonal systems or interfere with metabolic processes .

Case Studies and Research Findings

A comprehensive review of literature highlights several studies focusing on the applications of triazole-containing compounds:

Study	Focus	Findings
Barbuceanu et al. (2020)	Antimicrobial Activity	Demonstrated significant antibacterial effects against Bacillus subtilis and E. coli with MIC values comparable to standard antibiotics .
Yang & Bao (2020)	Antimicrobial Efficacy	Synthesized triazole derivatives showing enhanced bactericidal activity against phytopathogenic bacteria .
MDPI Study (2023)	Anti-inflammatory Properties	Explored derivatives of dichlorophenoxy compounds as selective COX-2 inhibitors, suggesting potential therapeutic uses in inflammatory diseases .

Mechanism of Action

The mechanism of action of 2-(2,4-dichlorophenoxy)-N-[3-methyl-1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)butyl]acetamide involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may target enzymes involved in cellular metabolism and signal transduction pathways.

Pathways Involved: It can modulate pathways related to cell proliferation, apoptosis, and oxidative stress, thereby exerting its biological effects.

Comparison with Similar Compounds

2-(3,4-Dichlorophenyl)-N-(1,3-Thiazol-2-yl)Acetamide

• Structure : Contains a dichlorophenyl group linked to an acetamide backbone and a thiazole ring.
• Crystallography : Exhibits a 61.8° dihedral angle between dichlorophenyl and thiazole rings, forming N–H⋯N hydrogen-bonded dimers . This contrasts with the triazolo-pyridine in the target compound, which may enable more diverse intermolecular interactions due to additional nitrogen atoms.

2-(4-Chloro-3-Methylphenoxy)-N-[2-({3-Phenyl-[1,2,4]Triazolo[4,3-b]Pyridazin-6-yl}Oxy)Ethyl]Acetamide

• Structure : Features a triazolo-pyridazin core instead of triazolo-pyridine.
• Key Differences: The pyridazin system (two adjacent nitrogen atoms) vs. pyridine (one nitrogen) alters electronic properties and steric bulk. The phenoxy group in this compound is substituted with chlorine and methyl, whereas the target compound uses 2,4-dichlorophenoxy .

Physical and Pharmacokinetic Properties

Compound Name	Molecular Formula	Molecular Weight	Substituents	Heterocyclic System	Melting Point (K)
Target Compound	Not Reported	Not Reported	2,4-Dichlorophenoxy	[1,2,4]Triazolo[4,3-a]pyridine	Not Reported
2-(3,4-Dichlorophenyl)-N-(1,3-thiazol-2-yl)acetamide	C₁₁H₈Cl₂N₂OS	~287	3,4-Dichlorophenyl, thiazole	Thiazole	459–461
2-(4-Chloro-3-methylphenoxy)-N-[2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]acetamide	C₂₂H₂₀ClN₅O₃	437.9	4-Chloro-3-methylphenoxy	[1,2,4]Triazolo[4,3-b]pyridazin	Not Reported

• Melting Points : The thiazole derivative () has a high melting point (459–461 K), attributed to strong hydrogen bonding. The target compound’s triazolo-pyridine system may lower melting points due to reduced symmetry or weaker packing .
• Solubility: Thiazole-based acetamides show moderate solubility in polar solvents (e.g., methanol), whereas triazolo-pyridines (target) likely exhibit enhanced solubility in aprotic solvents due to increased nitrogen content .

Biological Activity

The compound 2-(2,4-dichlorophenoxy)-N-[3-methyl-1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)butyl]acetamide is a synthetic derivative that integrates a triazole moiety with a dichlorophenoxy group. This structural combination suggests potential biological activities, particularly in pharmacology and medicinal chemistry.

Chemical Structure

The molecular formula for this compound is $C_{19}H_{21}Cl_{2}N_{5}O$. The presence of the triazole ring is significant as it is known for various biological activities including antimicrobial and anti-inflammatory properties.

Biological Activity Overview

Research indicates that compounds containing 1,2,4-triazole structures exhibit a wide range of biological activities:

• Antimicrobial Properties : Triazole derivatives have been reported to possess significant antibacterial and antifungal activities. For instance, studies have shown that triazoles can inhibit the growth of various bacterial strains including Staphylococcus aureus and Escherichia coli .
• Anti-inflammatory Effects : Compounds similar to 2-(2,4-dichlorophenoxy)-N-[3-methyl-1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)butyl]acetamide have demonstrated the ability to inhibit cyclooxygenase (COX) enzymes, which are crucial in the inflammatory process. This inhibition leads to reduced production of prostaglandins and other inflammatory mediators .

The biological activities of this compound can be attributed to its ability to interact with specific biological targets:

• COX Inhibition : As mentioned earlier, the inhibition of COX enzymes by triazole derivatives results in anti-inflammatory effects. The structure-activity relationship (SAR) studies suggest that substitutions on the triazole ring can enhance this activity .
• DNA Interactions : Triazoles are known to interact with DNA topoisomerases and gyrases, which are essential for DNA replication and transcription. This interaction can lead to antibacterial effects by disrupting bacterial DNA processes .

Case Studies

Several studies have evaluated the biological activity of triazole derivatives:

• Antimicrobial Study : A study evaluating various triazole compounds found that certain derivatives exhibited minimum inhibitory concentrations (MICs) as low as 0.125 μg/mL against resistant strains of bacteria .
• Anti-inflammatory Assessment : In vivo studies on similar compounds demonstrated significant reductions in paw edema in rat models induced by carrageenan, indicating strong anti-inflammatory potential .

Data Table: Biological Activities of Related Compounds

Compound Name	Activity Type	MIC (μg/mL)	Reference
1-(3-methyl-1-[1,2,4]triazolo[4,3-a]pyridin-3-yl)butyl acetamide	Antibacterial	0.125
2-(2,4-Dichlorophenoxy)acetic acid derivatives	Anti-inflammatory	Not specified
1,2,4-Triazole derivatives	Antifungal	0.5